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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of carboxy finasteride, the major
urinary metabolite of the 5a-reductase inhibitor, finasteride. This document details its chemical
identifiers, proposed synthesis, analytical methodologies, and its formation within the biological

system.

Chemical Identifiers and Properties

Carboxy finasteride is a key metabolite in the pharmacokinetic profiling of finasteride. A clear
understanding of its chemical identity is fundamental for researchers in drug metabolism and
clinical chemistry. The primary chemical identifiers and properties are summarized in the table

below.
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Identifier Value Source(s)
CAS Number 116285-37-1 [1][2]
2-

[[(1S,3aS,3bS,5aR,9aR,9bS,1
1aS)-9a,11a-dimethyl-7-oxo-
1,2,3,3a,3b,4,5,5a4,6,9b,10,11-

IUPAC Name ) [3114]
dodecahydroindenol[5,4-
flquinoline-1-
carbonyl]lamino]-2-

methylpropanoic acid

Molecular Formula C23H34N204 [11[3114]

Molecular Weight 402.53 g/mol [1][4]

C[C@]12CC[C@H]3--
INVALID-LINK--

SMILES 5]
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Finasteride Carboxylic Acid, 2-

Methyl-N-[[(5a,17b)-3-0x0-4-
Synonyms [1]

azaandrost-1-en-17-

ylJcarbonyl]alanine

Metabolic Pathway of Finasteride to Carboxy
Finasteride

Finasteride undergoes extensive metabolism in the liver, primarily mediated by the Cytochrome
P450 3A4 (CYP3A4) enzyme.[6][7][8] The biotransformation involves the oxidation of the tert-
butyl group to form carboxy finasteride. This metabolic pathway is a critical aspect of
finasteride's pharmacokinetics and clearance from the body.
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Finasteride Precursor
(e.g., with protected amine)

. . YP3A4
Finasteride CYP3

Carboxy Finasteride Carboxy Finasteride
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(Solid-Phase Extraction (SPE))
(Elution of Analyte)

(Evaporation and Reconstitution)

LC-MS/MS Analysis

Data Acquisition and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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